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Compound of Interest

Compound Name: 4-Chloroanisole

Cat. No.: B146269

An In-depth Technical Guide to 4-Chloroanisole

This guide provides a comprehensive overview of 4-Chloroanisole, a significant chemical
intermediate. The document details its molecular structure, physicochemical properties,
experimental protocols for synthesis and purification, and critical safety information, tailored for
researchers, scientists, and professionals in drug development and fine chemical synthesis.

Molecular Identity and Structure

4-Chloroanisole, also known as 1-chloro-4-methoxybenzene, is an aromatic organic compound.[1]
It is structurally characterized by a benzene ring substituted with a chlorine atom and a methoxy
group at the para position. This substitution pattern is crucial to its reactivity and utility as a
chemical intermediate.[2][3]

Molecular Identifiers
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Identifier Value
IUPAC Name 1-chloro-4-methoxybenzene[1]

p-Chloroanisole, 1-Chloro-4-methoxybenzene, p-
Synonyms

Chlorophenyl methyl ether[1]

CAS Number 623-12-1[4]

Molecular Formula C7H-CIO[1][4]

Linear Formula ClCeéH4OCHs3

SMILES COC1=CC=C(C=C1)CI[1]

inchi INChl=1S/C7H7CIO/c1-9-7-4-2-6(8)3-5-7/h2-
5H,1H3[1]

INnChiKey YRGAYAGBVIXNAQ-UHFFFAOYSA-N[1]

graph "4 Chloroanisole Structure" {

layout=neato;

node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"];
edge [fontname="Arial"];

// Benzene Ring

Cl [label="C", pos="0,1.5!", fillcolor="#4285F4"];

C2 [label="C", pos="-1.3,-0.75!", fillcolor="#4285F4"];
C3 [label="C", pos="1.3,-0.75!", fillcolor="#4285F4"];
C4 [label="C", pos="-0.85,0.75!", fillcolor="#4285F4"];
C5 [label="C", po0s="0.85,0.75!", fillcolor="#4285F4"];
C6 [label="C", pos="0,-1.5!", fillcolor="#4285F4"];

// Substituents

0 [label="0", pos="0,2.75!", fillcolor="#EA4335"];
CH3 [label="CH3", pos="0,4!", fillcolor="#FBBC05"];
Cl [label="Cl", pos="0,-2.75!", fillcolor="#34A853"];
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// Bonds
Cl -- C5;
Cl -- C4;
C4 -- C2;
C2 -- C6;
C6 -- C3;
C3 -- C5;

Cl -- 0 [label=""];
0 -- CH3 [label=""1;
C6 -- Cl [label=""];

// Double bonds (approximated)
edge [style=double];

Cl -- C5;
C4 -- C2;
C6 -- C3;
}

Caption: Molecular structure of 4-Chloroanisole (C7H7CIO).

Physicochemical Properties

4-Chloroanisole is a colorless to light yellow liquid at room temperature.[2][5][6] It is characterized
by an irritating or musty, earthy odor.[2][3] The compound is insoluble in water but soluble in
common organic solvents like ethanol and ether.[2][5][6]

Quantitative Physicochemical Data
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Property Value

Molecular Weight 142.58 g/mol [1][4]

Melting Point -18 °C (Iit.)[5][7]

Boiling Point 198-202 °C (lit.)[6][7]

Density 1.164 g/mL at 25 °C (lit.)[7]
Refractive Index n20/D 1.535 (lit.)[7]

Vapor Pressure 0.81 mmHgJ[1]

Flash Point 74 °C (165.2 °F) - closed cup[8]
Water Solubility Insoluble / Immiscible[5][6][7]

Experimental Protocols

A common and environmentally conscious method for synthesizing 4-Chloroanisole involves the
methylation of p-chlorophenol using dimethyl carbonate (DMC) as a green methylating agent,
which is a safer alternative to toxic reagents like dimethyl sulfate.[2]

Detailed Methodology:

» Reaction Setup: A 100 mL three-necked flask is equipped with a magnetic stirrer, a thermometer,
and a reflux condenser.

¢ Reagents: 0.02 mol of p-chlorophenol is added to the flask. The molar ratios of the reactants are

as follows:
o n(p-chlorophenol) : n(dimethyl carbonate) = 1:4
o n(p-chlorophenol) : n(potassium carbonate) = 1:0.5
o n(p-chlorophenol) : n(tetrabutylammonium bromide) = 1:1
¢ Reaction Conditions: The reaction mixture is heated to a temperature of 95°C.

¢ Reaction Time: The reaction is allowed to proceed for 7 hours under these conditions.
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¢ Product Isolation: Upon completion, the reaction mixture is filtered. The filtrate is then subjected
to vacuum distillation to isolate the final product, 4-Chloroanisole.[2]

e Analysis: Samples are taken for qualitative and quantitative analysis to confirm the product's
identity and purity.[2]

Click to download full resolution via product page
Caption: Workflow for the synthesis of 4-Chloroanisole.

For applications requiring high purity, 4-Chloroanisole can be purified using a standard liquid-liquid
extraction and distillation procedure.

Detailed Methodology:

e Acid Wash: The crude anisole is washed three times with a 10% (by volume) aqueous sulfuric
acid (Hz2S0a4) solution to remove basic impurities.

o Base Wash: The organic layer is then washed three times with a 10% aqueous potassium
hydroxide (KOH) solution to remove acidic impurities, such as unreacted p-chlorophenol.

o Neutral Wash: Subsequently, it is washed with water until the washings are neutral.
e Drying: The washed organic layer is dried over anhydrous magnesium sulfate (MgSOa).

« Distillation: The dried liquid is fractionally distilled under reduced pressure through a glass
helices-packed column from calcium hydride (CaH-z) to yield the purified product.[7]

Spectroscopic Data

The structural elucidation of 4-Chloroanisole is supported by various spectroscopic techniques.
Detailed spectra are publicly available through chemical databases.
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* NMR Spectroscopy: 'H NMR and 13C NMR spectra are available and provide detailed
information about the proton and carbon environments in the molecule.[1][9][10]

e Mass Spectrometry (MS): GC-MS data confirms the molecular weight and fragmentation pattern
of the compound.[1]

¢ Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available, showing characteristic
absorption bands for the aromatic ring, C-O, and C-Cl bonds.[1][11]

 Raman Spectroscopy: Raman spectra for 4-Chloroanisole have also been documented.[1]
Applications in Research and Industry
4-Chloroanisole is a versatile intermediate in organic synthesis.[2][3]

o Pharmaceuticals: It serves as a substitute for bromobenzene ether in the production of tramadol
hydrochloride.[2]

o Agrochemicals: It is a key precursor in the synthesis of certain plant growth regulators.[12]
+ Fine Chemicals: It is widely used in the dye, fragrance, and new materials industries.[2][3]

o Research: It is used as a substrate in studies of chemical reactions, such as Ullmann-type
homocoupling and nucleophilic photosubstitution reactions.[7]

Safety and Handling

4-Chloroanisole is a combustible liquid and is harmful if swallowed, inhaled, or in contact with
skin.[1][13][14] It can cause skin and serious eye irritation.[1][14]

Safe Handling and Storage Recommendations
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Aspect

Recommendation

Handling

Use with adequate ventilation. Wear appropriate
personal protective equipment (gloves, safety
goggles, lab coat). Avoid contact with skin, eyes,
and clothing. Wash thoroughly after handling.[5]
[15][16]

Storage

Store in a cool, dry, well-ventilated area in a tightly
closed container.[5][15] Keep away from heat,
sparks, open flames, and other sources of ignition.
[5][15][16] Store away from incompatible
substances like strong oxidizing agents.[5][7]

Fire Fighting

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide. Wear a self-
contained breathing apparatus.[14][15]

Spills

Absorb spill with inert material (e.g., dry sand or
earth) and place it into a chemical waste
container. Ensure adequate ventilation and

remove all ignition sources.[5]

First Aid Measures
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Exposure Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention.[5]
[15]

Immediately flush skin with plenty of soap and
Skin Contact water for at least 15 minutes while removing

contaminated clothing. Seek medical aid.[5]

Immediately flush eyes with plenty of water for at
Eye Contact least 15 minutes, occasionally lifting the eyelids.

Seek medical attention.[5]

Do NOT induce vomiting. Rinse mouth with water.
Ingestion If the person is conscious, give 2-4 cupfuls of milk
or water. Seek immediate medical attention.[5][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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